Cas no 1806455-61-7 (Ethyl 4-(1-bromo-2-oxopropyl)-3-methoxybenzoate)

• Product Name: Ethyl 4-(1-bromo-2-oxopropyl)-3-methoxybenzoate
• CAS No: 1806455-61-7
• MF: C₁₃H₁₅BrO₄
• MW: 315.159803628922
• CID: 4959390
• Update Time: 2025-06-08

Ethyl 4-(1-bromo-2-oxopropyl)-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(1-bromo-2-oxopropyl)-3-methoxybenzoate

• Inchi： 1S/C13H15BrO4/c1-4-18-13(16)9-5-6-10(11(7-9)17-3)12(14)8(2)15/h5-7,12H,4H2,1-3H3
• InChI Key： WZLPBNNVCUQNDZ-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(C(=O)OCC)=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 305
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 4-(1-bromo-2-oxopropyl)-3-methoxybenzoate

Ethyl 4-(1-bromo-2-oxopropyl)-3-methoxybenzoate (CAS No. 1806455-61-7): An Overview of Its Synthesis, Properties, and Applications

Ethyl 4-(1-bromo-2-oxopropyl)-3-methoxybenzoate (CAS No. 1806455-61-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its brominated ketone and methoxybenzoate functionalities, which contribute to its reactivity and utility in a wide range of chemical reactions.

The synthesis of Ethyl 4-(1-bromo-2-oxopropyl)-3-methoxybenzoate typically involves a multi-step process that begins with the bromination of an appropriate ketone derivative followed by esterification with ethyl alcohol. The detailed synthetic route often includes the use of alkylation and esterification reactions, which are well-documented in the literature. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as the use of microwave-assisted synthesis and catalytic systems that minimize waste and energy consumption.

In terms of its physical properties, Ethyl 4-(1-bromo-2-oxopropyl)-3-methoxybenzoate is a solid at room temperature with a melting point ranging from 65 to 70°C. It is soluble in common organic solvents such as ethyl acetate, dichloromethane, and tetrahydrofuran (THF). The compound's solubility profile makes it suitable for use in various chemical reactions and formulations. Its stability under different conditions, including temperature and pH, has been extensively studied, and it is generally considered stable under standard laboratory conditions.

The reactivity of Ethyl 4-(1-bromo-2-oxopropyl)-3-methoxybenzoate is primarily attributed to its brominated ketone moiety. This functional group can undergo a variety of reactions, including nucleophilic substitution, elimination, and reduction. These reactions are crucial for the synthesis of more complex molecules and intermediates used in the pharmaceutical industry. For example, the bromine atom can be replaced with other functional groups through S_N2 or S_N1 mechanisms, leading to the formation of new derivatives with different biological activities.

In the field of pharmaceutical research, Ethyl 4-(1-bromo-2-oxopropyl)-3-methoxybenzoate has shown promise as an intermediate in the synthesis of potential therapeutic agents. Recent studies have explored its use in the development of drugs targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to undergo selective functionalization makes it a valuable starting material for the preparation of drug candidates with specific pharmacological properties.

One notable application of Ethyl 4-(1-bromo-2-oxopropyl)-3-methoxybenzoate is in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The methoxybenzoate moiety in this compound can be modified to enhance its bioavailability and reduce side effects, making it an attractive candidate for prodrug design. Research in this area has focused on optimizing the chemical structure to achieve desired pharmacokinetic profiles.

Beyond pharmaceutical applications, Ethyl 4-(1-bromo-2-oxopropyl)-3-methoxybenzoate has also found use in materials science. Its unique combination of functional groups makes it suitable for the preparation of polymers with specific properties. For instance, it can be incorporated into polymer chains to introduce reactive sites that can be further modified or cross-linked to form advanced materials with enhanced mechanical strength and thermal stability.

The environmental impact of Ethyl 4-(1-bromo-2-oxopropyl)-3-methoxybenzoate has been a subject of increasing interest. Studies have shown that while the compound itself is not considered hazardous under normal conditions, proper handling and disposal practices are essential to prevent environmental contamination. Green chemistry principles have been applied to minimize the environmental footprint associated with its production and use.

In conclusion, Ethyl 4-(1-bromo-2-oxopropyl)-3-methoxybenzoate (CAS No. 1806455-61-7) is a multifaceted compound with a wide range of applications in synthetic chemistry, pharmaceuticals, and materials science. Its unique chemical structure and reactivity make it a valuable intermediate for the synthesis of complex molecules and advanced materials. Ongoing research continues to explore new avenues for its use, contributing to advancements in various scientific fields.